3-[18-(2-Carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+)

• IUPAC Name: 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoic acid;iron(2+)
• InChI: InChI=1S/C34H34N4O4.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);/q;+2/p-2
• InChI Key: KABFMIBPWCXCRK-UHFFFAOYSA-L
• Canonical SMILES: CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)O)CCC(=O)O.[Fe+2]
• Molecular Formula: C34H32FeN4O4
• Molecular Weight: 616.5 g/mol
• CAS No.: 14875-96-8

Description

This iron-centered porphyrin derivative (molecular formula C₃₄H₃₂FeN₄O₄) features a tetrapyrrole macrocycle with two ethenyl (vinyl) groups, four methyl substituents, and two carboxyethyl (propanoic acid) side chains . Its structure is critical for solubility and interaction with biological or synthetic systems, as the carboxyethyl groups enhance hydrophilicity compared to purely alkyl-substituted analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions: Heme can be synthesized through a series of enzymatic reactions known as the porphyrin synthesis pathway. The process begins with the condensation of glycine and succinyl-CoA to form delta-aminolevulinic acid (ALA). This is followed by several steps that convert ALA into porphobilinogen, hydroxymethylbilane, uroporphyrinogen III, coproporphyrinogen III, protoporphyrinogen IX, and finally protoporphyrin IX, which is then combined with iron to form heme .

Industrial Production Methods: Industrial production of heme often involves microbial synthesis. Engineered bacteria, such as Bacillus subtilis, are used to produce heme through metabolic engineering. This method is advantageous as it avoids the use of animal blood and enhances genetic stability. The production process involves optimizing the expression of heme synthetic modules and fermentation processes, such as iron supply .

Chemical Reactions Analysis

Types of Reactions: Heme undergoes various chemical reactions, including oxidation, reduction, and substitution. It plays a critical role in redox reactions due to its ability to carry oxygen molecules. Heme can also participate in peroxidase reactions, where it serves as an electron source .

Common Reagents and Conditions: Common reagents used in heme reactions include oxygen, hydrogen peroxide, and various enzymes such as cytochrome P450. These reactions typically occur under physiological conditions, such as in the presence of specific enzymes and cofactors .

Major Products Formed: The major products formed from heme reactions include biliverdin and bilirubin, which are produced during the catabolism of heme. These products are excreted as bile pigments .

Scientific Research Applications

Biochemical Applications

• Catalytic Properties :
  • Fe(II)-Hematin can mimic the function of heme in enzymes such as heme oxygenase-1 (HO-1), which plays a crucial role in oxidative stress response and metabolism of heme into carbon monoxide and bilirubin. Research into its interaction with substrates could lead to insights into HO-1's catalytic mechanisms and potential therapeutic applications for diseases related to HO-1 dysfunction .
• Biomimetic Catalysis :
  • The ability of Fe(II)-Hematin to bind and activate oxygen makes it a candidate for biomimetic catalysis. Studies are exploring its potential to catalyze reactions similar to those performed by natural enzymes, paving the way for new industrial catalysts .
• Artificial Photosynthesis :
  • The structure of Fe(II)-Hematin allows it to participate in light-harvesting processes. Research is ongoing into its application in artificial photosynthetic systems aimed at sustainable energy production by converting sunlight into chemical energy .
• Drug Delivery Systems :
  • The porphyrin ring structure can be engineered for targeted drug delivery. By modifying the compound to bind specific biomolecules, it could be utilized in targeted cancer therapies or treatments for other diseases .
• Biosensors :
  • Fe(II)-Hematin's interactions with various molecules can be harnessed to develop biosensors capable of detecting environmental pollutants or biological markers. By attaching specific recognition elements, researchers can create sensitive detection systems .

Case Study 1: Heme Oxygenase Interaction

Research has demonstrated that Fe(II)-Hematin interacts effectively with HO-1, enhancing its catalytic activity under oxidative stress conditions. This study provides insights into how this compound could be utilized for therapeutic interventions in conditions associated with oxidative damage.

Case Study 2: Biomimetic Catalysis

A recent investigation into the catalytic properties of Fe(II)-Hematin revealed its capability to facilitate oxidation reactions similar to those catalyzed by natural enzymes. This finding suggests potential applications in industrial processes requiring efficient oxidation reactions.

Case Study 3: Artificial Photosynthesis Development

In efforts to create artificial photosynthetic systems, studies have shown that Fe(II)-Hematin can successfully capture sunlight and convert it into chemical energy. This research is crucial for developing sustainable energy solutions.

Mechanism of Action

Heme exerts its effects by binding to specific proteins and enzymes. It serves as a cofactor for various proteins involved in oxygen transport, electron transfer, and redox reactions. Heme can also act as a signaling molecule, regulating the activity of transcription factors, kinases, and ion channels. The binding of heme to these molecular targets induces conformational changes that modulate their activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Protoporphyrin IX (PPIX)

• Substituents : Four propionic acid groups and two vinyl groups.
• Molecular Formula : C₃₄H₃₄N₄O₄ (free base); Fe³+ in ferriprotoporphyrin IX (hemin).
• Key Differences :
  • PPIX lacks methyl groups at positions 3,7,12,17 but shares vinyl and carboxylic acid substituents.
  • PPIX is a heme precursor, while the target compound’s Fe²+ center suggests distinct redox behavior .
• Applications : PPIX is used in photodynamic therapy; the target compound’s Fe²+ may enable unique catalytic roles .

PPIX-ED (N,N'-bis(2-aminoethyl)-porphyrin)

• Substituents: Aminoethyl and divinyl groups.
• Key Differences: PPIX-ED replaces carboxyethyl with aminoethyl groups, enhancing metal-binding affinity (e.g., for transition metals like Zn²+ or Cu²+) . The target compound’s carboxyethyl groups favor aqueous solubility, whereas PPIX-ED’s amino groups facilitate coordination chemistry .

Coproporphyrinogen III

• Substituents: Four propionic acid groups; reduced (porphyrinogen) form.
• Molecular Formula : C₃₆H₄₄N₄O₈.
• Key Differences: Coproporphyrinogen III is a biosynthetic intermediate in heme synthesis, with a non-aromatic, flexible macrocycle. The target compound’s oxidized porphyrin structure and Fe²+ center make it more stable and redox-active .

CID 156907978 (Tris-carboxyethyl Porphyrin)

• Substituents : Three carboxyethyl groups, tetramethyl.
• Molecular Formula : C₃₆H₃₈N₄O₈.
• Predicted collision cross-section (CCS) data (257.3 Ų for [M+H]+) suggests distinct ion mobility in mass spectrometry .

Tabular Comparison of Key Properties

Compound Name	Substituents	Molecular Formula	Key Properties	Reference
Target Compound	2 carboxyethyl, bis(ethenyl), 4 methyl	C₃₄H₃₂FeN₄O₄	Fe²+ center, moderate hydrophilicity
Protoporphyrin IX	4 propionic acid, 2 vinyl	C₃₄H₃₄N₄O₄	Heme precursor, photodynamic applications
PPIX-ED	2 aminoethyl, divinyl	-	Enhanced metal coordination
Coproporphyrinogen III	4 propionic acid (reduced form)	C₃₆H₄₄N₄O₈	Biosynthetic intermediate, non-aromatic
CID 156907978	3 carboxyethyl, 4 methyl	C₃₆H₃₈N₄O₈	High CCS values, tris-carboxylated

Research Findings and Functional Implications

• Redox Activity : The Fe²+ center in the target compound may enable electron transfer in catalytic cycles, contrasting with Fe³+ in hemin, which participates in oxygen binding .
• Solubility: Carboxyethyl groups improve water solubility over methyl or amino-substituted analogs, suggesting utility in aqueous-phase reactions .
• Biosynthetic Context: Unlike coproporphyrinogen III (a reduced intermediate), the target compound’s oxidized structure and Fe²+ center position it closer to functional heme derivatives .
• Analytical Behavior : The absence of CCS data for the target compound contrasts with CID 156907978, highlighting a need for further characterization .

Biological Activity

The compound 3-[18-(2-Carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;iron(2+) , commonly referred to as a functionalized porphyrin complex, has garnered attention in biomedical research due to its potential applications in photodynamic therapy (PDT) and its role as a photosensitizer. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Structure and Properties

The compound is characterized by a complex porphyrin structure that includes:

• Iron(II) at the center, crucial for its biological activity.
• Carboxyethyl groups that enhance solubility and biological interactions.
• Ethenyl substituents that may influence photophysical properties.

Molecular Formula

• C34H32FeN4O4
• Molecular Weight : 680.6 g/mol

Porphyrins like this compound are known for their ability to produce reactive oxygen species (ROS) upon light activation. When exposed to specific wavelengths of light (typically in the visible spectrum), the porphyrin absorbs energy and transitions to an excited state. This leads to the generation of singlet oxygen ($^1O_2$), which is cytotoxic and can induce apoptosis in targeted cells.

Photodynamic Therapy (PDT)

Research indicates that porphyrin derivatives exhibit significant cytotoxicity under light irradiation but minimal toxicity in the absence of light. A study on similar porphyrins demonstrated that they effectively inhibited tumor growth in vivo when used in conjunction with light exposure .

Key Findings:

• Cytotoxicity : The compound shows enhanced cytotoxic effects against various cancer cell lines when activated by light.
• Tumor Targeting : Due to their high tumor avidity, porphyrins can preferentially accumulate in tumor tissues, making them suitable for targeted therapies .

Case Studies

• In Vitro Studies :
  • A study assessed the photocytotoxicity of various porphyrins on human epidermoid carcinoma cells (A-253) and squamous carcinoma cells (CAL-27). The results showed that these compounds effectively induced cell death when irradiated with light .
• In Vivo Studies :
  • Biodistribution experiments revealed that the compound retained significantly in tumor tissues compared to normal tissues, highlighting its potential as a theranostic agent for cancer treatment .

Data Tables

Property	Value
Molecular Formula	C34H32FeN4O4
Molecular Weight	680.6 g/mol
Light Activation Wavelength	600-700 nm
Cytotoxicity IC50	Varies by cell line; typically in low μM range

Q & A

Basic Research Questions

Q. What are the key synthetic routes for preparing this iron-porphyrin complex, and how do reaction conditions influence yield and purity?

• Methodological Answer : Synthesis typically involves metalation of the porphyrin core. For example, BF₃∙Et₂O can catalyze glycosylation or alkylation reactions on porphyrin precursors, followed by demetallation (e.g., using HCl in THF) and purification via silica gel chromatography with gradients like CH₂Cl₂/MeOH (99:1) . Critical parameters include catalyst loading (e.g., 10 µL BF₃∙Et₂O per 60 mg precursor), solvent polarity, and reaction time (2 hours for glycosylation). Yield optimization (e.g., 54% in ) requires careful control of stoichiometry and moisture-free conditions.

Q. How is structural characterization performed for this compound, and what spectroscopic techniques are most reliable?

• Methodological Answer : ¹H/¹³C-NMR confirms substituent positions (e.g., vinyl or carboxyethyl groups) by analyzing chemical shifts and coupling constants. HRMS validates molecular weight, while UV/Vis spectroscopy identifies porphyrin-specific Soret (≈400 nm) and Q-bands (500–650 nm), with shifts indicating metal coordination (e.g., Fe²⁺) . X-ray crystallography (e.g., ) resolves stereochemistry but requires high-purity crystals obtained via slow evaporation in CH₂Cl₂/MeOH.

Advanced Research Questions

Q. What electronic properties arise from the iron-porphyrin core, and how do substituents (e.g., ethenyl, carboxyethyl) modulate redox behavior?

• Methodological Answer : Cyclic voltammetry (CV) in non-aqueous solvents (e.g., DMF with 0.1 M TBAP) reveals Fe²⁺/Fe³⁺ redox potentials. Ethenyl groups increase π-conjugation, shifting oxidation potentials cathodically, while carboxyethyl substituents introduce electron-withdrawing effects, altering spin states (e.g., high-spin vs. low-spin Fe²⁺) . Density functional theory (DFT) calculations (e.g., using Gaussian) model frontier molecular orbitals to predict reactivity in catalytic cycles.

Q. How does this compound interact with biological systems, and what experimental models are used to study its biomimetic potential?

• Methodological Answer : It mimics heme or chlorophyll derivatives (e.g., coproporphyrinogen III in ). In vitro assays with cytochrome P450 enzymes evaluate catalytic activity (e.g., hydroxylation of substrates). Förster resonance energy transfer (FRET) monitors protein binding, while EPR spectroscopy detects radical intermediates in oxidation reactions . Cell-based models (e.g., hepatic cells) assess toxicity and metabolic stability via LC-MS/MS.

Q. What contradictions exist in reported spectral data for similar porphyrins, and how can they be resolved?

• Methodological Answer : Discrepancies in ¹H-NMR shifts (e.g., vinyl proton resonances at δ 8.2–8.5 ppm vs. δ 7.8–8.0 ppm) may arise from solvent polarity or aggregation. Standardizing conditions (e.g., CDCl₃ vs. DMSO-d₆) and using 2D-COSY/NOESY resolves overlapping signals . Conflicting HRMS adducts (e.g., [M+H]⁺ vs. [M+Na]⁺) require calibration with internal standards like sodium trifluoroacetate.

Q. Methodological Considerations

Q. What strategies optimize metal insertion into the porphyrin macrocycle?

• Answer : Fe²⁺ insertion is achieved via refluxing the freebase porphyrin with FeCl₂ in acetic acid under nitrogen. Monitoring via UV/Vis ensures complete metalation (Soret band shift from 515 nm to 398 nm). Excess metal salts are removed via dialysis (MWCO 1 kDa) .

Q. How can computational methods predict substituent effects on porphyrin photophysical properties?

• Answer : Time-dependent DFT (TD-DFT) with B3LYP/6-31G* basis set calculates excitation energies. Solvent effects (e.g., PCM model for water) simulate UV/Vis spectra. Substituent Hammett parameters (σ) correlate with absorption maxima shifts .